Cas no 941043-99-8 (4-(2-phenylethenesulfonamido)-N-(propan-2-yl)benzamide)

• Product Name: 4-(2-phenylethenesulfonamido)-N-(propan-2-yl)benzamide
• CAS No: 941043-99-8
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5684412
• PubChem ID: 17479862
• Update Time: 2025-05-22

4-(2-phenylethenesulfonamido)-N-(propan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26579350
• AKOS000918806
• 4-(2-phenylethenesulfonamido)-N-(propan-2-yl)benzamide
• 941043-99-8
• AB00776722-01

• Inchi： 1S/C18H20N2O3S/c1-14(2)19-18(21)16-8-10-17(11-9-16)20-24(22,23)13-12-15-6-4-3-5-7-15/h3-14,20H,1-2H3,(H,19,21)/b13-12+
• InChI Key： PVLRCMQKTANDGF-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(NC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-(2-phenylethenesulfonamido)-N-(propan-2-yl)benzamide

4-(2-Phenylethenesulfonamido)-N-(Propan-2-yl)Benzamide: A Comprehensive Overview

4-(2-Phenylethenesulfonamido)-N-(Propan-2-yl)Benzamide (CAS No. 941043-99-8) is a complex organic compound with a unique structure that combines sulfonamide and benzamide functionalities. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure, comprising a benzene ring substituted with a sulfonamide group and an isopropyl amide, makes it a versatile building block for various chemical reactions and functional materials.

The synthesis of 4-(2-Phenylethenesulfonamido)-N-(Propan-2-yl)Benzamide involves a multi-step process that typically begins with the preparation of the sulfonamide precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments underscore the compound's importance in modern organic chemistry.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 4-(2-Phenylethenesulfonamido)-N-(Propan-2-yl)Benzamide exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. For instance, recent research has highlighted its ability to inhibit kinases involved in cancer cell proliferation. This finding has sparked interest in exploring its potential as an anti-cancer agent, particularly in combination therapies where synergistic effects can be achieved.

In addition to its biological applications, this compound has found utility in materials science. Its ability to form self-assembled monolayers on various substrates makes it a valuable component in the development of sensors and electronic devices. Recent studies have demonstrated its use in creating highly sensitive biosensors for detecting environmental pollutants, showcasing its versatility across multiple disciplines.

The chemical properties of 4-(2-Phenylethenesulfonamido)-N-(Propan-2-yl)Benzamide are equally fascinating. Its solubility profile, which varies significantly depending on the solvent system, allows for tailored applications in both aqueous and organic environments. Furthermore, its thermal stability up to 150°C makes it suitable for high-temperature processes without degradation, enhancing its appeal for industrial applications.

From an environmental standpoint, understanding the degradation pathways of 4-(2-Phenylethenesulfonamido)-N-(Propan-2-yl)Benzamide is crucial for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms, revealing that certain bacterial strains can metabolize this compound under specific conditions. This knowledge is essential for developing sustainable practices and minimizing environmental risks associated with its production and use.

In conclusion, 4-(2-Phenylethenesulfonamido)-N-(Propan-2-yl)Benzamide (CAS No. 941043-99-8) stands as a testament to the ingenuity of modern chemistry. Its diverse applications, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in various scientific domains. As research continues to uncover new potentials for this compound, its role in shaping future innovations across pharmaceuticals, materials science, and beyond will undoubtedly grow.